Cas no 1955522-87-8 (methyl 4-methyl-2-(trifluoromethyl)pentanoate)

• Product Name: methyl 4-methyl-2-(trifluoromethyl)pentanoate
• CAS No: 1955522-87-8
• MDL: MFCD29991265
• CID: 4631345
• PubChem ID: 122163225
• Update Time: 2025-06-14

methyl 4-methyl-2-(trifluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-2-(trifluoromethyl)pentanoate

• MDL： MFCD29991265

Additional information on methyl 4-methyl-2-(trifluoromethyl)pentanoate

Comprehensive Overview of Methyl 4-methyl-2-(trifluoromethyl)pentanoate (CAS No. 1955522-87-8)

Methyl 4-methyl-2-(trifluoromethyl)pentanoate (CAS No. 1955522-87-8) is a specialized ester compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a trifluoromethyl group and a branched alkyl chain, contributes to its versatility in organic synthesis. This compound has garnered significant attention due to its potential applications in drug discovery and flavor/fragrance industries, aligning with current trends in sustainable chemistry and precision manufacturing.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of methyl 4-methyl-2-(trifluoromethyl)pentanoate. Researchers frequently explore its role in catalyzed reactions and stereoselective synthesis, addressing key challenges in green chemistry and atom economy. Recent studies highlight its utility in constructing complex molecular architectures, particularly in API (Active Pharmaceutical Ingredient) development, where the trifluoromethyl moiety enhances bioavailability and metabolic stability.

From an industrial perspective, CAS No. 1955522-87-8 exemplifies innovation in fine chemical production. Its synthesis typically involves esterification protocols or palladium-catalyzed coupling, reflecting advancements in process optimization—a hot topic in chemical engineering forums. The compound's volatility profile and solubility characteristics make it particularly valuable for high-throughput screening applications, meeting the pharmaceutical industry's need for diverse chemical libraries.

Environmental considerations surrounding fluorinated organic compounds have spurred investigations into the biodegradation pathways of methyl 4-methyl-2-(trifluoromethyl)pentanoate. Regulatory agencies increasingly focus on PFAS alternatives, making this compound's environmental fate a critical research area. Analytical methods like GC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability—topics frequently searched in analytical chemistry databases.

In material science, the surface modification properties of 1955522-87-8 attract interest for developing specialty coatings and polymeric additives. Its ability to influence interfacial tension makes it relevant for nanotechnology applications, particularly in self-assembling systems. These applications resonate with current searches for advanced functional materials and smart surface technologies across academic and industrial platforms.

The commercial availability of methyl 4-methyl-2-(trifluoromethyl)pentanoate through specialty chemical suppliers has expanded significantly, driven by its multidisciplinary utility. Quality control parameters such as HPLC purity and isomeric composition remain crucial discussion points in procurement specifications. With the custom synthesis market growing at 6.8% CAGR (2023-2030), this compound exemplifies the shift toward tailor-made chemical solutions in research and manufacturing.